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Compound of Interest

Compound Name: Mebeverine

Cat. No.: B1676125 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Mebeverine. It includes procedural

guidance on personal protective equipment, operational plans for handling and storage, and

emergency protocols.

Hazard Identification and Classification
Mebeverine hydrochloride is classified as harmful if swallowed.[1][2] It may also cause mild

skin irritation or an allergic skin reaction.[2]

Hazard Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1][2]

Skin Sensitization H317
May cause an allergic skin

reaction[2]

Specific Target Organ Toxicity H373

May cause damage to organs

through prolonged or repeated

exposure[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following equipment should be

used when handling Mebeverine powder or solutions.[1][3][4]
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][5]

Protects eyes from dust

particles and splashes.

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) and

suitable protective clothing,

such as a lab coat.[1][2][5]

Prevents direct skin contact

and potential sensitization.[2]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or dust formation is likely, a

full-face respirator should be

used.[1][5]

Minimizes inhalation of harmful

dust.

Operational and Disposal Plans
Safe Handling Protocols:

Ventilation: Always handle Mebeverine in a well-ventilated place, such as a chemical fume

hood.[1][5]

Avoid Dust: Avoid the formation of dust and aerosols.[1][5]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands and

any exposed skin thoroughly after handling.[1][2]

Ignition Sources: Use non-sparking tools and take measures to prevent fire caused by

electrostatic discharge.[5]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from foodstuff containers.[1]
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Recommended storage temperature is below 25°C or 30°C, protected from light.[6][7][8][9]

Disposal Plan:

Product Disposal: Dispose of contents and container to an approved waste disposal plant or

licensed chemical destruction facility in accordance with local, regional, and national

regulations.[1][2][5]

Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or

reconditioning.[5] Alternatively, puncture the packaging to render it unusable and dispose of it

in a sanitary landfill.[5] For combustible packaging, controlled incineration is a possible

option.[5] Unused medicine can also be returned to a local pharmacy for safe disposal.[6]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Ingestion

If swallowed, rinse mouth with water.[1][5] Do

NOT induce vomiting.[2][5] Get medical help

immediately.[1][5]

Inhalation

Move the person into fresh air.[1][2][5] If

breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and

consult a doctor.[5]

Skin Contact

Take off contaminated clothing immediately.[5]

Wash the affected area with soap and plenty of

water.[2][5] If skin irritation or a rash occurs,

seek medical advice.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting the upper and lower eyelids.

[1][2][5] Consult a doctor.[2][5]

Accidental Release Measures:
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Personal Precautions: Evacuate personnel to a safe area.[1][5] Wear appropriate PPE,

including gloves, safety goggles, and respiratory protection, to avoid contact with the

substance and inhalation of dust.[1][5]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1][5] Do

not let the chemical enter drains, as discharge into the environment must be avoided.[1][5]

Containment and Cleaning: Collect the spilled material using spark-proof tools and place it

into a suitable, closed container for disposal.[1][5] Adhered or collected material should be

promptly disposed of according to regulations.[5]

Experimental Workflows
Mebeverine Spill Response Workflow
The following diagram outlines the logical workflow for safely managing an accidental spill of

Mebeverine.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Prevent Entry into Drains
& Waterways

Collect Spillage
(Use spark-proof tools)

Place in Labeled,
Sealed Container

Decontaminate Spill Area

Dispose of Waste via
Approved Facility

Report Incident

Click to download full resolution via product page

Caption: Workflow for Mebeverine spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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